2-(4-fluorophenyl)-N-(4-(3-nitrophenyl)thiazol-2-yl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C17H12FN3O3S/c18-13-6-4-11(5-7-13)8-16(22)20-17-19-15(10-25-17)12-2-1-3-14(9-12)21(23)24/h1-7,9-10H,8H2,(H,19,20,22)
• InChI Key: VFRWUCJBZHALJI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=CSC(=N2)NC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C17H12FN3O3S
• Molecular Weight: 357.4 g/mol

Description

2-(4-fluorophenyl)-N-(4-(3-nitrophenyl)thiazol-2-yl)acetamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as FNTA and has been found to have a range of biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of FNTA is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of cellular signaling pathways. FNTA has been found to selectively inhibit the activity of certain kinases, which are enzymes that play a key role in cell signaling and proliferation.
Biochemical and Physiological Effects:
FNTA has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to modulate the activity of certain enzymes involved in cell signaling and proliferation. FNTA has also been investigated for its potential use as a fluorescent probe for the detection of certain biomolecules.

Advantages and Limitations for Lab Experiments

One of the main advantages of FNTA is its selective inhibition of certain kinases, which makes it a potentially valuable tool for studying cellular signaling pathways. However, FNTA has some limitations for lab experiments, including its relatively low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for research on FNTA. One area of interest is the development of more efficient synthesis methods for FNTA and related compounds. Another area of research is the investigation of FNTA's potential as a fluorescent probe for the detection of certain biomolecules. Additionally, further studies are needed to fully understand the mechanism of action of FNTA and its potential applications in scientific research.

Synthesis Methods

The synthesis of FNTA involves a multi-step process that begins with the reaction of 4-fluoroaniline with thionyl chloride to form 4-fluorobenzene sulfonyl chloride. This compound is then reacted with 2-aminothiazole to form 2-(4-fluorophenyl)-N-(2-thiazolyl)acetamide. The final step involves the nitration of the thiazole ring using nitric acid to form 2-(4-fluorophenyl)-N-(4-(3-nitrophenyl)thiazol-2-yl)acetamide.

Scientific Research Applications

FNTA has been extensively studied for its potential applications in scientific research. It has been found to have a range of biochemical and physiological effects, including the ability to inhibit the growth of cancer cells and to modulate the activity of certain enzymes. FNTA has also been investigated for its potential use as a fluorescent probe for the detection of certain biomolecules.